Cas no 1005683-42-0 (<br>2-({4-ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}thio )-N-isobutylacetamide)

• Product Name: <br>2-({4-ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}thio )-N-isobutylacetamide
• CAS No: 1005683-42-0
• MF: C₁₅H₂₄N₆OS
• MW: 336.455660820007
• CID: 3119784
• PubChem ID: 19586408
• Update Time: 2025-04-21

<br>2-({4-ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}thio )-N-isobutylacetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-({4-ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}thio )-N-isobutylacetamide
• 2-({4-ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-methylpropyl)acetamide
• 2-[[4-Ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl]thio]-N-(2-methylpropyl)acetamide
• AKOS003755309
• 1005683-42-0
• DTXSID601111103
• 2-({4-ETHYL-5-[(3-METHYL-1H-PYRAZOL-1-YL)METHYL]-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-N~1~-ISOBUTYLACETAMIDE
• STL395415

• Inchi： 1S/C15H24N6OS/c1-5-21-13(9-20-7-6-12(4)19-20)17-18-15(21)23-10-14(22)16-8-11(2)3/h6-7,11H,5,8-10H2,1-4H3,(H,16,22)
• InChI Key： NJVJLTISJYPGKH-UHFFFAOYSA-N
• SMILES： S(CC(NCC(C)C)=O)C1=NN=C(CN2C=CC(C)=N2)N1CC

Computed Properties

• Exact Mass: 336.17323058Da
• Monoisotopic Mass: 336.17323058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų